Cas no 2680672-61-9 (benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate)

• Product Name: benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate
• CAS No: 2680672-61-9
• MF: C₁₈H₂₈N₂O₅
• MW: 352.425325393677
• CID: 5620622
• PubChem ID: 165930778
• Update Time: 2025-11-07

benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680672-61-9
• EN300-28298813
• benzyl N-(3-{[(tert-butoxy)carbonyl](methyl)amino}-2-hydroxypropyl)-N-methylcarbamate
• benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate

• Inchi： 1S/C18H28N2O5/c1-18(2,3)25-17(23)20(5)12-15(21)11-19(4)16(22)24-13-14-9-7-6-8-10-14/h6-10,15,21H,11-13H2,1-5H3
• InChI Key： BFIHVBCKHFWGNH-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(CN(C(=O)OCC1C=CC=CC=1)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 352.19982200g/mol
• Monoisotopic Mass: 352.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.3Ų

Additional information on benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate

Research Briefing on Benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate (CAS: 2680672-61-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate (CAS: 2680672-61-9) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of protecting groups to prevent unwanted side reactions. The tert-butoxycarbonyl (Boc) group, in particular, plays a critical role in safeguarding the amino functionality during synthesis, enabling the precise construction of the target molecule.

In terms of biological activity, preliminary investigations suggest that benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate may serve as a precursor for the development of novel protease inhibitors. Proteases are enzymes implicated in a wide range of diseases, including cancer, viral infections, and inflammatory disorders. The structural motifs present in this compound, such as the hydroxypropyl and carbamate groups, are believed to contribute to its binding affinity and selectivity for specific protease targets.

Further research has explored the compound's potential in targeted drug delivery systems. Its ability to undergo controlled degradation under physiological conditions makes it a promising candidate for the design of prodrugs. Prodrugs are inactive compounds that are metabolized into active drugs within the body, offering advantages such as improved bioavailability and reduced side effects. The incorporation of benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate into prodrug formulations could enhance the therapeutic efficacy of existing medications.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance must be addressed to fully realize its potential. Ongoing research efforts are focused on addressing these challenges, with the aim of advancing benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate from the laboratory to the clinic.

In conclusion, benzyl N-(3-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxypropyl)-N-methylcarbamate (CAS: 2680672-61-9) represents a valuable tool in the arsenal of medicinal chemists and drug developers. Its unique chemical properties and potential biological activities make it a compound of significant interest for future research. As the field continues to evolve, further studies will undoubtedly shed light on its full therapeutic potential and applications.